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Compound of Interest

Compound Name:
6-(tert-Butoxy)-6-oxohexanoic

NHS ester

Cat. No.: B1416414 Get Quote

Technical Guide: 6-(tert-Butoxy)-6-oxohexanoic
NHS Ester
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 6-(tert-Butoxy)-6-oxohexanoic NHS ester
(CAS No. 402958-62-7) was not publicly available at the time of this compilation. The safety

data presented herein is based on the closely related precursor, 6-(tert-Butoxy)-6-oxohexanoic

acid, and general knowledge of N-hydroxysuccinimide (NHS) esters. This information should

be used as a guide and not as a substitute for a compound-specific SDS. All laboratory work

should be conducted under the supervision of qualified personnel and with appropriate safety

measures in place.

Introduction
6-(tert-Butoxy)-6-oxohexanoic N-hydroxysuccinimide (NHS) ester is a chemical reagent

commonly employed in bioconjugation, chemical biology, and drug development. It features two

key functional groups: a tert-butyl ester, which can be removed under acidic conditions, and an

NHS ester. The NHS ester moiety reacts efficiently and specifically with primary amines, such

as those found on the side chain of lysine residues in proteins or on aminosilane-coated

surfaces, to form stable amide bonds.[1][2][3] This reactivity makes it a valuable tool for linking

molecules of interest to biological substrates.
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Safety and Handling
As a specific Safety Data Sheet is unavailable, the following information is derived from the

precursor, 6-(tert-Butoxy)-6-oxohexanoic acid, and general safety protocols for NHS esters.

Hazard Identification
Based on the precursor, this compound may be harmful if swallowed and may cause skin, eye,

and respiratory irritation.[4] NHS esters, in general, should be handled with care as they are

reactive compounds.

Precautionary Measures
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5][6]

Avoid contact with skin and eyes.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] A storage

temperature of -20°C is recommended.[2]

Keep away from heat, sparks, and open flames.[5]

First Aid Measures
If on skin: Immediately wash with plenty of water and soap. Remove contaminated clothing.

[5]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

If swallowed: Immediately call a POISON CENTER or doctor. Do not induce vomiting.[5]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[6]

Physicochemical Data
Quantitative data for 6-(tert-Butoxy)-6-oxohexanoic NHS ester is not readily available. The

following table summarizes data for the precursor, 6-(tert-Butoxy)-6-oxohexanoic acid.

Property Value Source

Molecular Formula C10H18O4 [4]

Molecular Weight 202.25 g/mol [4]

Appearance
Solid or semi-solid or lump or

liquid

Purity >95% [2]

Storage Temperature -20°C [2]

Experimental Protocols
The primary application of 6-(tert-Butoxy)-6-oxohexanoic NHS ester is the modification of

primary amines. The following is a general protocol for the conjugation of this NHS ester to a

protein.

Materials
6-(tert-Butoxy)-6-oxohexanoic NHS ester

Protein or other amine-containing molecule

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
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Reaction Buffer: 0.1 M sodium phosphate buffer or 0.1 M sodium bicarbonate buffer, pH 7.2-

8.5. Avoid buffers containing primary amines like Tris.

Quenching Buffer (optional): 1 M Tris-HCl, pH 8.0 or 1 M glycine.

Purification column (e.g., size-exclusion chromatography).

Procedure
Preparation of Reagents:

Equilibrate the 6-(tert-Butoxy)-6-oxohexanoic NHS ester to room temperature before

opening.

Just before use, dissolve the NHS ester in a small amount of anhydrous DMF or DMSO to

prepare a concentrated stock solution.

Reaction Setup:

Dissolve the amine-containing molecule (e.g., protein) in the reaction buffer.

Add the desired molar excess of the dissolved NHS ester to the protein solution while

gently vortexing. A 5 to 20-fold molar excess of the NHS ester is a common starting point.

Incubation:

Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2-4

hours. The optimal reaction time should be determined empirically.

Quenching (Optional):

To terminate the reaction, add the quenching buffer to a final concentration of 20-50 mM to

consume any unreacted NHS ester.

Purification:

Remove excess, unreacted NHS ester and byproducts by size-exclusion chromatography

or dialysis.
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Visualizations
Reaction of NHS Ester with a Primary Amine
The following diagram illustrates the general reaction mechanism of an NHS ester with a

primary amine, resulting in a stable amide bond.

6-(tert-Butoxy)-6-oxohexanoic
NHS Ester

+
Primary Amine (R-NH₂)

Amide ConjugateAmide Bond Formation

N-Hydroxysuccinimide
(NHS)

Release of Leaving Group

Click to download full resolution via product page

Caption: Reaction of an NHS ester with a primary amine.

Experimental Workflow for Protein Conjugation
This diagram outlines the key steps in a typical experimental workflow for conjugating 6-(tert-
Butoxy)-6-oxohexanoic NHS ester to a protein.
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Caption: Workflow for protein conjugation with an NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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